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Compound of Interest

Compound Name: Cylindrol B

Cat. No.: B2643913 Get Quote

Immediate Action Required: Do Not Attempt Disposal Without Professional Consultation

Specific, verified disposal procedures for Cylindrol B could not be located in available safety

and chemical databases. The absence of a Safety Data Sheet (SDS) for this compound makes

it impossible to provide standardized disposal instructions. An SDS is the primary source of

critical safety information, including physical and chemical properties, toxicity, ecological

hazards, and required disposal methods.

Researchers, scientists, and drug development professionals in possession of Cylindrol B
should immediately quarantine the material, ensure it is clearly labeled, and consult their

institution's Environmental Health and Safety (EHS) department. Disposal of a substance with

unknown hazardous characteristics must be managed as a high-risk operation to prevent

potential harm to personnel and the environment.

Summary of Known Compound Information
While disposal-specific data is unavailable, the following identifying information for Cylindrol B
has been confirmed. This data is provided for identification purposes only and is insufficient for

creating a disposal plan.
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Identifier Value

CAS Number 165187-16-6

Molecular Formula C₂₃H₃₀O₄

Compound Type Fungal Metabolite

Reported Activity
Antitumor; Farnesyl-protein transferase

(FTPase) inhibitor

Procedural Guidance for Uncharacterized Chemical
Waste
The following workflow outlines the mandatory procedure for managing the disposal of

Cylindrol B or any chemical for which a Safety Data Sheet is not available. This process is

designed to ensure maximum safety and regulatory compliance.

Step 1: Quarantine and Label
Isolate the Material: Secure the container of Cylindrol B in a designated, controlled-access

area away from incompatible materials. Secondary containment is highly recommended.

Label Clearly: Affix a prominent label to the container stating "Caution: Hazardous

Characteristics Unknown. Await EHS Assessment for Disposal."

Step 2: Information Gathering
Contact Supplier: Immediately contact the manufacturer or supplier from whom the

Cylindrol B was purchased. Request a Safety Data Sheet (SDS). They are legally obligated

to provide one.

Compile Local Data: Gather all internal documentation related to the use of the compound in

your lab, including reaction schemes, solvents used, and any observed properties.

Step 3: EHS Consultation and Waste Pickup
Submit a Request: Contact your institution's EHS department. Inform them you have a

research chemical with no available SDS that requires disposal. Provide them with all
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information gathered in Step 2.

Follow EHS Instructions: The EHS department will assess the compound based on the

available information and professional experience. They will provide specific instructions for

packaging, labeling, and will arrange for a pickup by certified hazardous waste handlers. Do

not attempt to neutralize, treat, or dispose of the material in any other way unless explicitly

instructed to do so by EHS professionals.

Disposal Decision Workflow
The following diagram illustrates the logical process for the safe management and disposal of a

chemical with an unknown hazard profile, such as Cylindrol B.
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Caption: Workflow for handling chemical disposal based on SDS availability.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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